Cas no 859178-22-6 (ethyl 2-oxo-5-(propan-2-yl)cyclohexane-1-carboxylate)

• Product Name: ethyl 2-oxo-5-(propan-2-yl)cyclohexane-1-carboxylate
• CAS No: 859178-22-6
• MF: C₁₂H₂₀O₃
• MW: 212.285404205322
• CID: 4660961
• Update Time: 2025-05-25

ethyl 2-oxo-5-(propan-2-yl)cyclohexane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-oxo-5-(propan-2-yl)cyclohexane-1-carboxylate, mixture of diastereomers
• ethyl 2-oxo-5-(propan-2-yl)cyclohexane-1-carboxylate

• Inchi： 1S/C12H20O3/c1-4-15-12(14)10-7-9(8(2)3)5-6-11(10)13/h8-10H,4-7H2,1-3H3
• InChI Key： BSEGZDIJFOLZPJ-UHFFFAOYSA-N
• SMILES： C(C1C(CCC(C(C)C)C1)=O)(=O)OCC

Additional information on ethyl 2-oxo-5-(propan-2-yl)cyclohexane-1-carboxylate

Professional Introduction to Ethyl 2-Oxo-5-(propan-2-yl)cyclohexane-1-Carboxylate (CAS No. 859178-22-6)

Ethyl 2-oxo-5-(propan-2-yl)cyclohexane-1-carboxylate, identified by its CAS number 859178-22-6, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its cyclohexane core modified with an ester group and an alkylation at the 5-position, exhibits unique chemical properties that make it a valuable intermediate in synthetic chemistry and potential candidate for further development in medicinal applications.

The molecular structure of ethyl 2-oxo-5-(propan-2-yl)cyclohexane-1-carboxylate consists of a cyclohexane ring substituted with a ketone group at the 2-position and an ethyl ester at the 1-position. The presence of the propan-2-yl group at the 5-position introduces steric and electronic effects that influence the compound's reactivity and interactions with biological targets. This structural configuration makes it an interesting molecule for exploring novel synthetic pathways and pharmacological activities.

In recent years, there has been growing interest in cyclohexane derivatives due to their diverse biological activities and potential therapeutic applications. TheEthyl 2-oxo-5-(propan-2-yl)cyclohexane-1-carboxylate has been studied for its potential role in drug discovery, particularly in the development of novel compounds targeting neurological and inflammatory disorders. Its unique structural features suggest that it may interact with specific enzymes or receptors, making it a promising scaffold for medicinal chemistry.

One of the most compelling aspects of ethyl 2-oxo-5-(propan-2-yl)cyclohexane-1-carboxylate is its versatility as a synthetic intermediate. The compound can be easily modified through various chemical reactions, allowing researchers to explore a wide range of derivatives with tailored properties. For instance, the ketone group can be reduced to an alcohol or converted into other functional groups, while the ester moiety can be hydrolyzed or used in transesterification reactions. These modifications open up numerous possibilities for creating new molecules with enhanced biological activity.

Recent studies have highlighted the importance of cyclohexane derivatives in the development of anti-inflammatory and analgesic agents. TheEthyl 2-Oxo-5-(propan-2-y)cyclohexane -1-Carboxylate has been shown to exhibit inhibitory effects on certain inflammatory pathways, suggesting its potential as a lead compound for further optimization. Additionally, its structural similarity to known bioactive molecules makes it a valuable candidate for structure-based drug design, where computational methods are used to predict how the compound might interact with biological targets.

The synthesis of ethyl 2-oxo -5-(propan -2 -y) cyclohexane -1-carbox ylate involves multi-step organic transformations that showcase modern synthetic techniques. Advanced catalytic methods and asymmetric synthesis have been employed to achieve high yields and enantioselectivity, which are crucial for pharmaceutical applications. These synthetic strategies not only highlight the compound's synthetic utility but also contribute to the broader field of organic chemistry by demonstrating innovative approaches to molecule construction.

The pharmacological potential of ethyl 2 oxo -5 (propan -2 y) cyclohexane -1 carbox ylate is further supported by its ability to cross biological membranes due to its lipophilic nature. This property is essential for many drugs, as it ensures that the compound can reach its target site within the body. Preclinical studies have begun to explore its efficacy in models of pain and inflammation, providing preliminary evidence of its therapeutic promise.

In conclusion, ethyl 2 oxo -5 (propan -2 y) cyclohexane -1 carbox ylate represents a significant advancement in both synthetic chemistry and pharmaceutical research. Its unique structure, combined with its potential biological activities, makes it a compelling candidate for further investigation. As research continues to uncover new applications and synthetic methodologies, this compound is poised to play a vital role in the development of next-generation therapeutics.